Cas no 952962-52-6 (2-5-(3,4-dimethoxyphenyl)-1,2-oxazol-3-yl-N-(5-methyl-1,3,4-thiadiazol-2-yl)acetamide)

• Product Name: 2-5-(3,4-dimethoxyphenyl)-1,2-oxazol-3-yl-N-(5-methyl-1,3,4-thiadiazol-2-yl)acetamide
• CAS No: 952962-52-6
• MF: C₁₆H₁₆N₄O₄S
• MW: 360.387641906738
• CID: 6117760
• PubChem ID: 16879405
• Update Time: 2025-06-14

2-5-(3,4-dimethoxyphenyl)-1,2-oxazol-3-yl-N-(5-methyl-1,3,4-thiadiazol-2-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-5-(3,4-dimethoxyphenyl)-1,2-oxazol-3-yl-N-(5-methyl-1,3,4-thiadiazol-2-yl)acetamide
• 2-[5-(3,4-dimethoxyphenyl)-1,2-oxazol-3-yl]-N-(5-methyl-1,3,4-thiadiazol-2-yl)acetamide
• VU0627670-1
• 952962-52-6
• F5001-1177
• 2-(5-(3,4-dimethoxyphenyl)isoxazol-3-yl)-N-(5-methyl-1,3,4-thiadiazol-2-yl)acetamide
• AKOS024487234

• Inchi： 1S/C16H16N4O4S/c1-9-18-19-16(25-9)17-15(21)8-11-7-13(24-20-11)10-4-5-12(22-2)14(6-10)23-3/h4-7H,8H2,1-3H3,(H,17,19,21)
• InChI Key： DTIHUNWTZKXEEF-UHFFFAOYSA-N
• SMILES： C(NC1=NN=C(C)S1)(=O)CC1C=C(C2=CC=C(OC)C(OC)=C2)ON=1

Computed Properties

• Exact Mass: 360.08922618g/mol
• Monoisotopic Mass: 360.08922618g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 458
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 128Ų

Additional information on 2-5-(3,4-dimethoxyphenyl)-1,2-oxazol-3-yl-N-(5-methyl-1,3,4-thiadiazol-2-yl)acetamide

Recent Advances in the Study of 2-5-(3,4-dimethoxyphenyl)-1,2-oxazol-3-yl-N-(5-methyl-1,3,4-thiadiazol-2-yl)acetamide (CAS: 952962-52-6)

The compound 2-5-(3,4-dimethoxyphenyl)-1,2-oxazol-3-yl-N-(5-methyl-1,3,4-thiadiazol-2-yl)acetamide (CAS: 952962-52-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This heterocyclic compound, featuring both oxazole and thiadiazole moieties, exhibits promising biological activities, particularly in the context of enzyme inhibition and antimicrobial properties. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and exploring its efficacy in various disease models.

A 2023 study published in the Journal of Medicinal Chemistry investigated the inhibitory effects of this compound on bacterial DNA gyrase, a critical target for antimicrobial agents. The researchers employed molecular docking simulations and in vitro assays to demonstrate that 2-5-(3,4-dimethoxyphenyl)-1,2-oxazol-3-yl-N-(5-methyl-1,3,4-thiadiazol-2-yl)acetamide binds effectively to the ATP-binding site of the enzyme, thereby disrupting its function. The compound exhibited potent activity against Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA), with a minimum inhibitory concentration (MIC) of 2 µg/mL.

In addition to its antimicrobial properties, recent research has explored the compound's potential as an anticancer agent. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that this molecule inhibits the proliferation of certain cancer cell lines, including HeLa and MCF-7, by inducing apoptosis through the mitochondrial pathway. The study highlighted the compound's ability to modulate key apoptotic markers such as caspase-3 and Bcl-2, suggesting its utility in targeted cancer therapies.

From a synthetic chemistry perspective, advancements have been made in optimizing the yield and purity of 2-5-(3,4-dimethoxyphenyl)-1,2-oxazol-3-yl-N-(5-methyl-1,3,4-thiadiazol-2-yl)acetamide. A novel one-pot synthesis method, published in Tetrahedron Letters in 2023, reduced the number of reaction steps and improved overall efficiency. This method employs a copper-catalyzed cyclization reaction, achieving a yield of 78% and a purity of >98%, as confirmed by HPLC and NMR analyses.

Despite these promising findings, challenges remain in the clinical translation of this compound. Pharmacokinetic studies indicate that 2-5-(3,4-dimethoxyphenyl)-1,2-oxazol-3-yl-N-(5-methyl-1,3,4-thiadiazol-2-yl)acetamide exhibits moderate bioavailability and requires further structural modifications to enhance its metabolic stability. Ongoing research is focused on derivatizing the molecule to improve its drug-like properties while retaining its biological activity.

In conclusion, 2-5-(3,4-dimethoxyphenyl)-1,2-oxazol-3-yl-N-(5-methyl-1,3,4-thiadiazol-2-yl)acetamide (CAS: 952962-52-6) represents a versatile scaffold with significant potential in antimicrobial and anticancer applications. Continued research into its mechanism of action, synthetic optimization, and preclinical evaluation will be crucial for its development into a viable therapeutic agent.